Purpose of ReviewAdvanced oxidation processes (AOPs) are proven effective in degrading recalcitrant pollutants in wastewater. Numerous researchers have been targeting advanced catalytic materials to further promote AOP efficiency. Recent studies indicated the great catalytic activity of FeOCl in AOP systems, inducing the prevailing research on the modification and application of the FeOCl-based layer-structure materials. This review summarizes the progress in existing works of FeOCl as AOP catalysts and provides challenging perspectives for future work.Recent FindingsFeOCl shows outstanding catalytic performance in conventional Fenton and other AOP systems, such as Fenton-like, photo-activated and electro-activated processes. Nevertheless, FeOCl catalytic efficiency in AOPs still demands improvement owing to the relatively low effective surface area of bulk-phase FeOCl, slow regeneration of active Fe (II) from Fe (III), prone leaching of iron ions, and difficulty in recycling or long-term functioning. Consequently, various modification approaches, including intercalation, exfoliation, combination, and membrane-fabrication, have been adopted to effectively promote pollutant removal efficiency in different FeOCl-catalyzed AOP systems.SummaryThis review presents the promising application of FeOCl as catalysts in AOPs and multiple modification methods successfully applied to FeOCl for catalytic performance improvement. Moreover, some remaining gaps in FeOCl preparation, purity determination, stability control, complex water matrix effects, and mechanism illustration are summarized, hopefully providing viable viewpoints for future research on AOP water treatment practices.Graphical AbstractSchematic illustration of FeOCl and its modified products in AOPs for water treatment.

Purpose of ReviewThis study was aimed at identifying the differences in the levels of 17 metals and elements (MEs) between fish species (Capoeta tinca and Squalius pursakensis) and fish tissues (muscle, gills, and liver), at identifying the effect of fish gender and fish size (length and weight) on bioaccumulation of MEs in tissues, at assessing both health risks and benefits of MEs in fish muscle, and at defining safe fish consumption quantities for consumers.Recent FindingsThe levels of most MEs in tissues did not differ significantly between both fish species. The gills had higher levels of most MEs than the liver and muscle. Only a few MEs in the tissues of both fish species demonstrated significant associations with fish length or weight. There were no significant differences between male and female fish in terms of the levels of most metals in tissues. The estimated daily intake (EDI) values of metals were below the reference doses. Target hazard quotient (THQ) and hazard index (HI) values were less than 1. Carcinogenic risk (CR) values were within or below the acceptable range. Also, maximum safe fish consumption quantities (MSCQs) were established for consumers.SummaryBecause both fish species were collected from the same water body and had the same habitat preferences, the levels of most MEs did not differ significantly in the tissues of both fish species. Because the gills and liver are metabolically active organs, they had higher levels of MEs than the muscle. The relationships between the levels of MEs in the tissues and fish size were both unclear and inconsistent. The results indicated that ME accumulation in tissues of individuals within the same species was not significantly influenced by gender. The THQ, HI, CR, and EDI values indicated that no adverse health consequences are expected for consumers. It was established that daily consumption of less than 50 g of C. tinca or 80 g of S. pursakensis would not be harmful to consumers’ health. Nutritional evaluation results indicated that both fish species are good sources of essential MEs. Therefore, consumption of the fish species would bring tremendous health benefits.

Purpose of ReviewIn countries such the USA, Iran, and Turkey, pistachio nut is considered one of the most economically valuable agricultural products. Pistachio production and related dehulling processes generate a large quantity of organic waste, containing green hull, cluster woody part, shells, and leaves. The inadequate conventional management of such wastes calls for sustainable and economical strategies not only to enhance resource efficiency but also to create value.Recent FindingsPistachio residues have a high content of total extractives and essential oils and a considerable amount of phenolic compounds that explain their good antioxidant activities and other potential human health benefits. Furthermore, considering the generation volume (about 660,000 tons) and lignocellulosic structure, pistachio residues can also be sustainably used to produce value-added products, such as biofuels, phytochemicals, activated carbon, and other potential bioproducts such as filamentous fungi as protein enriched biomass, single-cell protein (SCP), and volatile fatty acids. In general, recent studies have not comprehensively investigated all value-added potential products.SummaryThis review provides a thourough insight into the present pistachio processing industries, and pistachio waste chemical composition and characteristics. Furthermore, the applications of pistachio residues as a renewable source for the production of potential value-added products by various thermochemical (pyrolysis, gasification, and liquefaction), physicochemical (solvent extraction, ultrasound-assisted extraction (UAE), microwave-assisted extraction (MAE), and extraction by pressurized liquids (PLE)), and biological (anaerobic digestion (AD) and fermentation (solid-state and submerged)) processes are presented including an analysis of the advantages and disadvantages of such methods. In this regard, production of new products such as edible filamentous fungi and antioxidant, and their market appeal has been briefly considered.

Purpose of ReviewDigested manure effluent is a potential resource for the production of liquid organic fertilizer and reused water. The purpose of this review is to provide a comprehensive understanding on the advances and challenges to high-value processing and utilization for digested manure effluent treatment.Recent FindingsThe main problem that restricts the utilization of digested manure effluent is that there is not enough land for consumption. Reasonable and efficient treatment of digested manure effluent is the key to promoting healthy development and sustainable operation. Digested manure effluent can increase yield, improve quality, and enhance the stress resistance of crops. In addition, digested manure effluent can also be used in seed soaking and feed applications. Membrane treatment techniques for the concentration of digested manure effluent can recover water and produce liquid fertilizer. It mainly includes pressure-driven membrane, osmotic-driven membrane, membrane distillation, and their combined technologies. However, membrane concentration of digested manure effluent still has challenges such as high cost and membrane fouling that restrict development. Thus, several potential approaches have been proposed to address these challenges. These approaches can be largely classified as pretreatment, process optimization, and government-guided source control.SummaryIn this paper, we critically reviewed the properties and utilization of digested manure effluent. Meanwhile, the performance of different membrane concentration processes was provided. Furthermore, key technical challenges of high-value processing and their potential countermeasures were delineated.

Purpose of ReviewDespite genetic, metabolic, and enzymatic studies of xenobiotic-degrading microbe(s), bioremediation has remained inefficient at the field level. The microbial eco-physiological traits and bio-geological constraints imposed are the key hurdles. Therefore, it is imperative to comprehend how microbes survive, adapt, and overcome such constraints at the impacted niches. Furthermore, given the urgency of climate smart innovations, “microbe-driven trash-to-treasure conversion” is of the highest concern. The purposes of this review are to highlight the importance of assistive microbial responses/traits in overcoming bio-geochemical constraints for improved adaptability and to develop cleaner routes to recover value-added products during biodegradation.Recent FindingsThe use of specialized microbes with efficient xenobiotic/aromatic pollutant-degrading abilities, known as “bioremediation”, is a promising and eco-friendly alternative. These specialized microbes elicit a variety of cellular responses (eco-physiology traits) like chemotaxis, cell surface modifications, substrate utilization hierarchy, metabolic pathway compartmentalization, and stress management to adapt, survive, and colonize at contaminated niche as well as degrade aromatics efficiently. Recently developed system biology and metabolic engineering tools have also enabled to design-build-analyse and engineer pathways for better remediation with simultaneous recovery of value-added products, thus contributing to the circular bio-economy.SummaryEfficient pollutant-degrading microbes endowed with assistive cellular traits like preferential degradation; robust stress management; compartmentalization of pathway; genetic, enzymatic, and regulonic stability; and plant growth–promoting ability are important to mitigate noxious effects of xenobiotics. Use of metabolic pathway engineering in conjunction with bioelectrochemical treatments/biorefineries having compatible consortia and efficient as well as stable enzymes will further enhance desired catalytic activities and expand the metabolic repertoire for efficient treatment-cum-resource recovery.

Purpose of ReviewIn the context of COVID-19 sweeping the world, the development of microbial disinfection methods in gas, liquid, and solid media has received widespread attention from researchers. As a disinfection technology that can adapt to different environmental media, microwave-assisted disinfection has the advantages of strong permeability, no secondary pollution, etc. The purpose of this review is to put forward new development requirements for future microwave disinfection strategies by summarizing current microwave disinfection methods and effects. From the perspective of the interaction mechanism of microwave and microorganisms, this review provides a development direction for more accurate and microscopic disinfection mechanism research.Recent FindingsCompared to other traditional environmental disinfection techniques, microwave-assisted disinfection means have the advantages of being more destructive, free of secondary contamination, and thorough. Currently, researchers generally agree that the efficiency of microwave disinfection is the result of a combination of thermal and non-thermal effects. However, the performance of microwave disinfection shows the differences in the face of different environmental media as well as different types of microorganisms.SummaryThis review highlights the inactivation mechanism of microwave-assisted disinfection techniques used in different scenarios. Suggestions for promoting the efficiency and overcoming the limitations of low energy utilization, complex reactor design, and inaccurate monitoring methods are proposed.

Purpose of ReviewPackaged reverse osmosis (RO) systems are often synonymous with industrial water supply and high quality water reuse. These RO systems can satisfy specific industries with stringent water quality specifications. They are also compact for deployment in basement of commercial buildings for sewer mining. Increasing applications of packaged RO systems opens the door for digital transformation of their design, operation, and maintenance for a quantum leap in system performance (energy consumption, treatment efficiency, and cost). This review summarises opportunities and challenges associated with the digitalisation of packaged RO systems and guide the industry to take advantage of these opportunities.Recent FindingsDigital connectivity and machine learning offer a game changing capability to packaged RO systems. With digital capability, it is more cost-effective to design, operate, and manage these RO systems. Performance can be optimised via a range of approaches that are not possible with traditional human intervention. For example, hybrid systems that require sophistication control and prediction can benefit from big data analytics. On the other hand, other system that needs less intervention can work autonomously with little human intervention.SummaryAutomatic high-quality water treatment systems have attracted significant attention in recent years. This review identified a gap in understanding variable possibilities that machine learning and prediction can be successfully utilized by RO systems. This review confirms that artificial intelligence and machine learning can improve the way these systems work. Future research should strive to achieve a better way to apply these applications in packaged RO systems.

Purpose of ReviewEstimating the associations between health effects and source-specific particulate matter (PM) exposure is critical to understand how PM exposure impacts health and to develop effective policies in protecting public health against PM pollution. In this paper, global studies in the past 6 years (07/27/2016 to 06/30/2022) on the associations between source-specific PM exposure and health effects were reviewed to understand the development of source apportionment (SA) technology in the epidemiological studies on PM and health effects. We searched the PubMed database and finally obtained 51 articles.Recent FindingsThe combinations of SA models and epidemiological models were conducted in these studies to address the source-specific health effects. A systematic review of these studies revealed that PM emitted from different sources contributed to those health effects, and these effects varied greatly with regions. Moreover, we discussed the effects of secondary aerosols on health outcomes, the consistency of source and its marker constituents in the effects on health outcomes, exposure error and spatial misclassification of the source exposure, and future applications of the SA technologies in epidemiological studies.SummaryMore studies in the different regions on health effects associated with source-specific PM are required to determine how source-specific exposure impacts health.

Building ventilation rate is a crucial factor in the indoor air quality (IAQ). Furthermore, building-related parameters (window geometry, building orientation, height, and shape) have a substantial impact on the ventilation rates. However, most building designs reported in the literature from various income group countries failed to fulfill the recommended ventilation standards. A systematic and critical review was conducted on the collated literature from the past 20 years using various databases, yielding 145 related articles. Building-related factors influencing the ventilation rates were thoroughly studied in different income groups. In addition, the existing ventilation rates in various building environments were examined. The data analysis of critical literature suggests that the ventilation rates in 80% of the building environments were found lower than the prescribed standards irrespective of the income group countries. Thus, the current study highlights the need for redesign of the existing or new buildings for meeting the adequate ventilation rates.

Carbon dots (CDs) or carbon quantum dots (CQDs) have emerged as rising stars in the carbon family due to their diverse applications in various fields. CDs are spherical particles with a well-distributed size of less than 10 nm. Functional CDs are promising nanomaterials with low toxicity, low cost, and enormous applications in the field of bioimaging, optoelectronics, photocatalysis, and sensing. Plastic is non-biodegradable and hazardous to the environment, however extremely durable and used in abundance. During the COVID-19 pandemic, the use of plastic waste, particularly masks, goggles, face shields, and shoe cover, has increased tremendously. It needs to be recycled in a productive way as plastic wastes take hundreds or thousands of years to degrade naturally. The conversion of plastic waste into magnificent CDs has been reported as one of the key alternatives for environmental sustainability and socio-economic benefits. In this review, synthetic routes for the conversion of plastic wastes into CDs utilizing hydrothermal, solvothermal, pyrolysis, flash joule heating, and characterization of these CDs using different techniques, such as Fourier-transform infrared spectroscopy, Raman spectroscopy, X-ray diffraction, and transmission electron microscope, have been discussed. Furthermore, potential applications of these plastic-derived CDs in sensing, catalysis, agronomics, and LED lights are summarized herein.